(R,E)-N-(4-(3-((5-chloro-4-(1H-indol-3-yl)pyrimidin-2-yl)amino)piperidine-1-carbonyl)phenyl)-4-(dimethylamino)but-2-enamide

Catalog No.
S545318
CAS No.
1702809-17-3
M.F
C30H32ClN7O2
M. Wt
558.083
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
(R,E)-N-(4-(3-((5-chloro-4-(1H-indol-3-yl)pyrimidi...

CAS Number

1702809-17-3

Product Name

(R,E)-N-(4-(3-((5-chloro-4-(1H-indol-3-yl)pyrimidin-2-yl)amino)piperidine-1-carbonyl)phenyl)-4-(dimethylamino)but-2-enamide

IUPAC Name

(E)-N-[4-[(3R)-3-[[5-chloro-4-(1H-indol-3-yl)pyrimidin-2-yl]amino]piperidine-1-carbonyl]phenyl]-4-(dimethylamino)but-2-enamide

Molecular Formula

C30H32ClN7O2

Molecular Weight

558.083

InChI

InChI=1S/C30H32ClN7O2/c1-37(2)15-6-10-27(39)34-21-13-11-20(12-14-21)29(40)38-16-5-7-22(19-38)35-30-33-18-25(31)28(36-30)24-17-32-26-9-4-3-8-23(24)26/h3-4,6,8-14,17-18,22,32H,5,7,15-16,19H2,1-2H3,(H,34,39)(H,33,35,36)/b10-6+/t22-/m1/s1

InChI Key

RUBYHLPRZRMTJO-MOVYNIQHSA-N

SMILES

CN(C)CC=CC(=O)NC1=CC=C(C=C1)C(=O)N2CCCC(C2)NC3=NC=C(C(=N3)C4=CNC5=CC=CC=C54)Cl

Solubility

Soluble in DMSO

Synonyms

THZ531; THZ-531; THZ 531.

Description

The exact mass of the compound (R,E)-N-(4-(3-((5-chloro-4-(1H-indol-3-yl)pyrimidin-2-yl)amino)piperidine-1-carbonyl)phenyl)-4-(dimethylamino)but-2-enamide is 557.2306 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Please note

The information above is based on computational analysis of the molecule's structure and does not constitute experimental evidence. Further research, including in vitro and in vivo studies, would be necessary to determine if (R,E)-N-(4-(3-((5-chloro-4-(1H-indol-3-yl)pyrimidin-2-yl)amino)piperidine-1-carbonyl)phenyl)-4-(dimethylamino)but-2-enamide possesses any biological activity or therapeutic potential.

  • PubChem: ) describes the presence of an indole group in the molecule.
  • National Cancer Institute: ) provides information on Kinase inhibitors and their role in cancer treatment.
  • National Institutes of Health: ) discusses G protein-coupled receptors.
  • British Journal of Pharmacology: highlights the use of GPCR ligands in medications.

Purity

>98% (or refer to the Certificate of Analysis)

XLogP3

4.1

Exact Mass

557.2306

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Wikipedia

THZ531

Dates

Modify: 2023-08-15
1: Zhang T, Kwiatkowski N, Olson CM, Dixon-Clarke SE, Abraham BJ, Greifenberg AK,

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